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Onvansertib Solubility & Storage Guide

The following table consolidates solubility data and storage recommendations for onvansertib from supplier

specifications and scientific literature [1] [2] [3].

Solvent Solubility Concentration Storage & Stability

| DMSO | Soluble | 21-50 mg/mL (39.44 - 93.89 mM) [1] [3] | Powder: -20°C or -80°C for long-term

storage [1] [3]. Stock Solution: -80°C for 1 year; -20°C for 6 months. Avoid repeated freeze-thaw cycles [3].

| | Ethanol | Soluble | 2-10 mg/mL (3.76 - 18.78 mM) [1] [2] | - | | Water | Insoluble or very slightly soluble

[1] [2] [3] | - | - |

Critical Handling Notes & Troubleshooting

Moisture-Sensitive DMSO: Fresh, moisture-free DMSO is critical. Moisture-absorbing DMSO
significantly reduces the solubility of onvansertib [1]. Always use a freshly opened, anhydrous
DMSO supply for preparing stock solutions.

Aiding Dissolution: For DMSO solutions, sonication and gentle heating are recommended to
dissolve the compound completely [2] [3].
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Solution Appearance: A clear, homogeneous solution indicates proper dissolution. Cloudiness or

precipitation suggests issues with solvent quality, concentration, or dissolution technique.

Laboratory Preparation Protocols

Preparing In Vitro Stock Solutions

DMSO Stock Solution (10-50 mM)

Weigh the required amount of onvansertib powder.

Add DMSO to achieve your target concentration (e.g., 25 mg/mL yields a 46.95 mM solution) [2].
Dissolve by brief sonication and warming if necessary [2] [3].

Aliquot and store at -80°C for long-term use.

Ethanol Stock Solution (~10 mg/mL)

Weigh the onvansertib powder.

Add absolute ethanol to achieve a 10 mg/mL concentration [2].
Dissolve with gentle heating if needed [2].

Preparing In Vivo Dosing Formulations

For animal studies, onvansertib is typically prepared as a homogeneous suspension or solution using

specific vehicles. Below are two validated protocols [1] [3]:

Protocol 1: Clear Solution (for higher bioavailability) This method produces a clear solution at 2 mg/mL,

suitable for various administration routes [1] [3].
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Start with DMSO Stock Solution

Add PEG300 (40% v/v)
Mix until clear

Add Tween-80 (5% v/v)
Mix until clear

Add Saline (50% v/v)
Mix until clear

Final Clear Solution
(2 mg/mL)

Click to download full resolution via product page

Protocol 2: Homogeneous Suspension (for oral gavage) This method creates a stable suspension at ≥5

mg/mL using a carboxymethyl cellulose (CMC-Na) vehicle [1].

Prepare Vehicle: Dissolve CMC-Na in purified water to the desired concentration (e.g., 0.5-1%).
Weigh onvansertib powder (5 mg per 1 mL of final suspension).

Add the CMC-Na solution to the powder.
Mix thoroughly using a vortex mixer or magnetic stirrer to achieve a homogeneous, milky suspension

without large clumps.

Experimental Workflow for Cell-Based Assays

This workflow outlines the typical steps for evaluating onvansertib in cell-based assays, based on methods

described in the literature [1].
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Prepare Stock Solution
(DMSO, 10-50 mM)

Dilute in Culture Medium
(Working Concentration)

Seed Cells
(Adherent: 10,000-30,000/cm²

Suspension: 100,000/mL)

Treat Cells
(Incubate for 24-72 hours)

Assay Endpoint
(Cell Viability, Cycle, Apoptosis)

Click to download full resolution via product page

Key Notes on Cell Assays:

Cell Lines Tested: The antiproliferative activity of onvansertib has been demonstrated across a
broad panel of over 137 solid tumor and hematological cancer cell lines [1] [2].

Reported Activity: In specific cell lines like A2780 (ovarian cancer), the IC50 for antiproliferative
activity is 42 nM, while cell cycle arrest was observed in CAL51 cells at concentrations between 0.1
to 1 µM [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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